6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate
6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate
Brand Name:
Vulcanchem
CAS No.:
1246812-28-1
VCID:
VC0027194
InChI:
InChI=1S/C19H35FN3O5PS/c1-14(2)28-29(20,26)27-12-8-4-3-7-11-21-17(24)10-6-5-9-16-18-15(13-30-16)22-19(25)23-18/h14-16,18H,3-13H2,1-2H3,(H,21,24)(H2,22,23,25)/t15-,16-,18-,29?/m0/s1/i1D3,2D3,14D
SMILES:
CC(C)OP(=O)(OCCCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)F
Molecular Formula:
C19H35FN3O5PS
Molecular Weight:
474.58
6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate
CAS No.: 1246812-28-1
Reference Standards
VCID: VC0027194
Molecular Formula: C19H35FN3O5PS
Molecular Weight: 474.58
| CAS No. | 1246812-28-1 |
|---|---|
| Product Name | 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate |
| Molecular Formula | C19H35FN3O5PS |
| Molecular Weight | 474.58 |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[6-[fluoro(1,1,1,2,3,3,3-heptadeuteriopropan-2-yloxy)phosphoryl]oxyhexyl]pentanamide |
| Standard InChI | InChI=1S/C19H35FN3O5PS/c1-14(2)28-29(20,26)27-12-8-4-3-7-11-21-17(24)10-6-5-9-16-18-15(13-30-16)22-19(25)23-18/h14-16,18H,3-13H2,1-2H3,(H,21,24)(H2,22,23,25)/t15-,16-,18-,29?/m0/s1/i1D3,2D3,14D |
| Standard InChIKey | KDPHOPZAOAVYRV-DNTFFSIHSA-N |
| SMILES | CC(C)OP(=O)(OCCCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)F |
| Synonyms | 6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl Phosphorofluoridic Acid 1-Methylethyl-d7 Ester Hemihydrate; |
| Last Modified | Aug 20 2021 |
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